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Compound of Interest

Compound Name: Dydrogesterone-D6

Cat. No.: B15143957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Dydrogesterone-D6, a deuterated analog of the synthetic progestogen

dydrogesterone. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals involved in drug development and analytical studies.

Introduction
Dydrogesterone is a synthetic retro-progesterone that is structurally related to natural

progesterone. It is a highly selective progestogen that acts as an agonist at the progesterone

receptor, mimicking the effects of natural progesterone.[1][2][3] Dydrogesterone is used in a

variety of clinical applications, including the treatment of menstrual disorders, endometriosis,

and in hormone replacement therapy.[2][3] Dydrogesterone-D6 is a stable, isotopically labeled

version of dydrogesterone, where six hydrogen atoms have been replaced with deuterium. This

labeling makes it an invaluable tool in pharmacokinetic studies, metabolic profiling, and as an

internal standard in quantitative bioanalytical assays.

Physical and Chemical Properties
The physical and chemical properties of Dydrogesterone-D6 are summarized in the tables

below. The data for the unlabeled dydrogesterone is also provided for comparison, as the

properties are expected to be very similar.
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Table 1: General and Physical Properties
Property Dydrogesterone-D6 Dydrogesterone Reference(s)

Molecular Formula C₂₁H₂₂D₆O₂ C₂₁H₂₈O₂ [4][5][6]

Molecular Weight 318.49 g/mol 312.45 g/mol [5][7]

Appearance
Pale Yellow to Yellow

Solid
Crystalline solid [5]

Melting Point

Not explicitly reported;

expected to be similar

to Dydrogesterone

167-171 °C [7][8][9]

Boiling Point Not available Not available

Storage Temperature -20°C -20°C [4][10]

Table 2: Solubility Data (for Dydrogesterone)
Solvent Solubility Reference(s)

Water Practically insoluble [9]

Acetone Soluble [9][11]

Chloroform Soluble (1 in 2) [11]

Ethanol (96%) Sparingly soluble (1 in 40) [9][11]

Methanol Sparingly soluble [11]

Diethyl ether Soluble (1 in 200) [11]

Acetonitrile Soluble (~1 mg/ml) [10]

Mechanism of Action: Progesterone Receptor
Signaling
Dydrogesterone exerts its biological effects by binding to and activating the progesterone

receptor (PR), a member of the nuclear receptor superfamily.[2][12] Upon binding, the receptor-

ligand complex undergoes a conformational change, dimerizes, and translocates to the
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nucleus. In the nucleus, it binds to specific DNA sequences known as progesterone response

elements (PREs) in the promoter regions of target genes, thereby modulating their

transcription.[12] This leads to the physiological effects associated with progesterone, such as

the regulation of the menstrual cycle and maintenance of pregnancy.[2]

Dydrogesterone can also activate rapid, non-genomic signaling pathways through membrane-

associated progesterone receptors, leading to the activation of intracellular signaling cascades,

such as the MAPK pathway.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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